molecular formula C15H16N4O2 B6134352 7-(4-isopropylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

7-(4-isopropylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

Cat. No.: B6134352
M. Wt: 284.31 g/mol
InChI Key: IELVCPLXROACHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the 1,2,4-triazolo[1,5-a]pyrimidine class, characterized by a fused bicyclic structure with a triazole ring and a dihydropyrimidine moiety. The 4-isopropylphenyl group at position 7 and the carboxylic acid at position 5 distinguish it from related derivatives. Its synthesis typically involves multi-component reactions using 4-isopropylbenzaldehyde, acetoacetamide, and triazole precursors under green conditions (e.g., water/ethanol solvents or ionic liquids) .

Properties

IUPAC Name

7-(4-propan-2-ylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N4O2/c1-9(2)10-3-5-11(6-4-10)13-7-12(14(20)21)18-15-16-8-17-19(13)15/h3-9,13H,1-2H3,(H,20,21)(H,16,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IELVCPLXROACHD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)C2C=C(NC3=NC=NN23)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 7

7-(3-Chlorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic Acid
  • Substituent : 3-Chlorophenyl instead of 4-isopropylphenyl.
  • Lower lipophilicity (logP) compared to the isopropylphenyl derivative may affect membrane permeability .
  • Synthesis : Similar protocols but starting with 3-chlorobenzaldehyde .
7-(2-Thienyl)-5-(4-chlorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine
  • Substituent : Heterocyclic 2-thienyl group at position 7.
  • Impact : The sulfur atom in thienyl enhances π-stacking interactions and introduces moderate hydrophilicity. This contrasts with the hydrophobic isopropylphenyl group, which may improve solubility in polar solvents .
7-(4-Methylphenyl)-5-(4-fluorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine
  • Substituent : Methyl and fluorophenyl groups at positions 7 and 3.
  • Impact : The methyl group increases steric bulk, while fluorine’s electronegativity stabilizes the aromatic system. This dual substitution may enhance metabolic stability compared to the single isopropylphenyl group .

Functional Group Variations at Position 5/6

7-(4-Isopropylphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
  • Functional Group : Carboxamide (CONH₂) instead of carboxylic acid (COOH).
  • Impact : The carboxamide group reduces acidity (pKa ~0.5–1.5 higher than COOH) and enhances hydrogen-bonding capacity. This may improve binding to enzymes or receptors requiring neutral pH interactions .
Ethyl 7-(4-Isopropylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
  • Functional Group : Ester (COOEt) instead of carboxylic acid.
  • Impact : The ester group increases lipophilicity (logP +1.2 vs. COOH), favoring blood-brain barrier penetration. However, it is prone to hydrolysis in vivo, limiting bioavailability .

Structural Isomers and Regioselectivity

Ethyl 2-Amino-5-methyl-7-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
  • Regiochemistry : Methyl at position 5 and phenyl at position 7.
  • Impact : Regioselectivity achieved via ionic liquid solvents, resulting in distinct electronic profiles. The 5-methyl group may sterically hinder interactions at active sites compared to the 5-carboxylic acid .

Antibacterial Activity

  • 7-(4-Isopropylphenyl)-6-carboxamide derivatives (e.g., compound 1 in ) showed moderate activity against Enterococcus (MIC = 8–16 µg/mL). The bulky isopropylphenyl group likely enhances membrane disruption, while the carboxamide contributes to target binding .

Antiproliferative Activity

  • 7-Aryl-6-carbonitrile derivatives (e.g., from ) demonstrated IC₅₀ values of 2–10 µM against cancer cell lines. The absence of a carboxylic acid group in these analogs suggests that hydrophobic substituents are critical for cytotoxicity .

Physicochemical Properties

Compound Name Molecular Weight logP (Predicted) Solubility (mg/mL) Key Substituents
Target Compound 353.4 3.1 0.12 (PBS) 4-Isopropylphenyl, COOH
7-(3-Chlorophenyl)-5-COOH 335.8 2.8 0.25 (PBS) 3-Chlorophenyl, COOH
7-(4-Methylphenyl)-5-CONH₂ 347.4 3.3 0.08 (PBS) 4-Methylphenyl, CONH₂
Ethyl 7-(4-Isopropylphenyl)-6-COOEt 395.5 4.2 0.03 (PBS) 4-Isopropylphenyl, COOEt

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.